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Compound of Interest

Compound Name: 2-Bromo-4'-hydroxyacetophenone

Cat. No.: B064651

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
2-Bromo-4'-hydroxyacetophenone (CAS No. 2491-38-5). Adherence to these procedures is
critical to ensure personnel safety and maintain the integrity of research activities. This
compound is a valuable intermediate in pharmaceutical synthesis and a covalent inhibitor of
protein tyrosine phosphatases (PTPs), notably PTP1B.[1][2][3] However, it presents significant
health hazards, including being harmful if swallowed, causing severe skin burns and eye
damage, and potentially being corrosive to metals.[4]

Chemical and Physical Properties

A summary of the key quantitative data for 2-Bromo-4'-hydroxyacetophenone is presented in
the table below for easy reference.
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Property Value

CAS Number 2491-38-5[1][5]
Molecular Formula CsH7BrOz[1][5]
Molecular Weight 215.04 g/mol [1][5]

Pale beige to white or light yellow/orange

Appearance solid/powder/crystal[1][4]

Melting Point 123-126°CJ[1]

Boiling Point (Predicted) 338.7 £ 17.0°C[1]

Density (Predicted) 1.622 + 0.06 g/cm3[1]

Solubility Slightly soluble in chloroform and methanol[1]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 2-Bromo-4'-hydroxyacetophenone is mandatory to
minimize exposure and prevent accidents. The following workflow outlines the procedural steps
from receipt of the chemical to its use in experimental protocols.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the container in a tightly sealed, corrosive-resistant container in a dry, cool,
and well-ventilated area.[4][6] Recommended storage temperatures range from 2-8°C to as
low as -20°C in a freezer under an inert atmosphere.[1][2] The storage area should be
designated for corrosive and combustible solids.[5]

» Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.

Personal Protective Equipment (PPE)
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Before handling the compound, all personnel must be equipped with the following PPE:

PPE Category

Minimum Requirement

Specifications

Eye and Face Protection

Safety goggles with side-
shields

Must conform to EN 166 (EU)
or NIOSH (US) standards. A
face shield may be necessary

for splash-prone operations.[7]

[8]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Gloves must
be inspected for tears or
punctures before use and
disposed of properly after
handling.[7][8]

Skin and Body Protection

Laboratory coat; fire/flame
resistant and impervious

clothing

A disposable gown is
recommended for procedures
with a higher risk of

contamination.[7][8]

Respiratory Protection

NIOSH-approved respirator

Required if dust is generated
or if working in a poorly
ventilated area. A full-face
respirator should be used if

exposure limits are exceeded.

[7](8]

Experimental Procedures

o Ventilation: All handling of 2-Bromo-4'-hydroxyacetophenone must be conducted in a

chemical fume hood or a well-ventilated laboratory.[7][9]

e Weighing: To minimize dust formation, handle the solid compound carefully using a clean,

dedicated spatula and weigh boat.[8]

e Solution Preparation: When preparing solutions, add the solvent to the vessel containing the

pre-weighed compound. Gently swirl or stir to dissolve, avoiding any splashing.[8]
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Spill Response: In the event of a spill, evacuate personnel to a safe area.[7][9] Wearing the
appropriate PPE, cover the spill with an absorbent material.[4] Collect the material using
spark-proof tools and place it in a suitable, closed container for disposal.[7][9] Prevent the
spill from entering drains.[7][9]

First Aid Measures

In case of exposure, immediate medical attention is required.[6]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, provide artificial respiration.[7][9]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes.[6][7][9]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do so.[6][7][9]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[4][7][9]

Disposal Plan

All waste containing 2-Bromo-4'-hydroxyacetophenone must be treated as hazardous waste.

Waste Collection

Solid Waste: Collect solid waste, including contaminated PPE (gloves, gowns, etc.), weigh
boats, and absorbent materials from spills, in a dedicated, labeled, and sealed hazardous
waste container.

Liguid Waste: Collect solutions containing 2-Bromo-4'-hydroxyacetophenone in a
separate, labeled, and sealed hazardous waste container.

Waste Disposal

Licensed Disposal: Arrange for the disposal of all hazardous waste through a licensed
professional waste disposal service.
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« Incineration: One approved method of disposal is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.

o Regulations: All disposal activities must be conducted in strict accordance with local, state,
and federal environmental regulations.[7][9]

Workflow for Safe Handling of 2-Bromo-4'-
hydroxyacetophenone
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Workflow for Safe Handling of 2-Bromo-4'-hydroxyacetophenone
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Caption: Workflow for the safe handling of 2-Bromo-4'-hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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